Cas no 2228949-56-0 (tert-butyl 2-(1-ethoxyethyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(1-ethoxyethyl)piperazine-1-carboxylate
• CAS No: 2228949-56-0
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• CID: 5922296
• PubChem ID: 165833877
• Update Time: 2025-10-31

tert-butyl 2-(1-ethoxyethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1-ethoxyethyl)piperazine-1-carboxylate
• 2228949-56-0
• EN300-1884592

• Inchi： 1S/C13H26N2O3/c1-6-17-10(2)11-9-14-7-8-15(11)12(16)18-13(3,4)5/h10-11,14H,6-9H2,1-5H3
• InChI Key： RKCUKKIJFWMPFT-UHFFFAOYSA-N
• SMILES： O(CC)C(C)C1CNCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 258.19434270g/mol
• Monoisotopic Mass: 258.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl 2-(1-ethoxyethyl)piperazine-1-carboxylate

tert-butyl 2-(1-ethoxyethyl)piperazine-1-carboxylate: A Comprehensive Overview

tert-butyl 2-(1-ethoxyethyl)piperazine-1-carboxylate is a chemical compound with the CAS number 2228949-56-0. This compound belongs to the class of piperazine derivatives, which are widely studied in pharmaceutical research due to their potential as bioactive agents. The structure of this compound features a piperazine ring substituted with a tert-butyl group at position 1 and a 1-ethoxyethyl group at position 2. This unique substitution pattern contributes to its distinct chemical properties and biological activity.

Recent studies have highlighted the importance of piperazine derivatives in drug discovery, particularly in the development of central nervous system (CNS) agents and antidepressants. The tert-butyl group in this compound is known to enhance lipophilicity, which can improve drug absorption and bioavailability. Meanwhile, the 1-ethoxyethyl group introduces additional flexibility and electronic effects, potentially modulating the compound's interaction with biological targets.

One of the most promising applications of tert-butyl 2-(1-ethoxyethyl)piperazine-1-carboxylate lies in its potential as a neuroprotective agent. Research has shown that certain piperazine derivatives can scavenge free radicals and reduce oxidative stress, which are key mechanisms in neurodegenerative diseases such as Alzheimer's and Parkinson's. The carboxylate group in this compound may also facilitate its ability to cross the blood-brain barrier, making it a strong candidate for CNS-targeted therapies.

In addition to its neuroprotective properties, this compound has been investigated for its anti-inflammatory effects. Studies suggest that it may inhibit pro-inflammatory cytokines and modulate immune responses, making it a potential candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease. The combination of its anti-inflammatory and neuroprotective activities underscores its versatility as a multifunctional therapeutic agent.

The synthesis of tert-butyl 2-(1-ethoxyethyl)piperazine-1-carboxylate involves a multi-step process that typically includes nucleophilic substitution and esterification reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for preclinical studies. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the compound's structure and purity.

From an environmental perspective, the ecological impact of tert-butyl 2-(1-ethoxyethyl)piperazine-1-carboxylate has also been a topic of interest. Studies have shown that it exhibits low toxicity to aquatic organisms under standard test conditions, suggesting that it may have a favorable environmental profile. However, further research is needed to fully understand its long-term ecological effects and degradation pathways.

In conclusion, tert-butyl 2-(1-ethoxyethyl)piperazine-1-carboxylate represents a valuable addition to the arsenal of piperazine derivatives being explored for therapeutic applications. Its unique chemical structure, combined with its promising biological activities, positions it as a strong candidate for further development in drug discovery. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.